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Compound of Interest

Compound Name: [(Difluoromethyl)thio]benzene

Cat. No.: B072450

Essential Safety and Handling Guide for
[(Difluoromethyl)thiolbenzene

For Immediate Use by Laboratory Professionals

This document provides critical safety and logistical information for the handling of
[(Difluoromethyl)thio]lbenzene (CAS No. 68965-44-6). All personnel must review and
understand this information before commencing any work with this compound.

Hazard Identification and Physicochemical
Properties

[(Difluoromethyl)thiolbenzene is a flammable liquid that can cause skin and eye irritation,
and may also lead to respiratory irritation.[1] While specific quantitative toxicity data such as
LD50 and LC50 are not readily available, the primary hazards identified necessitate stringent
adherence to safety protocols.

For a closely related compound, [(Difluoromethyl)thio]lbenzene (CAS No. 1535-67-7), the
following physicochemical properties have been reported and can be used for general
guidance:
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Property Value

Molecular Formula C7HeF2S
Molecular Weight 160.18 g/mol [2]
Boiling Point 63°C at 7 mmHg[2]

Note: This data is for a related compound and should be used for estimation purposes only.

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory to ensure personnel safety. The following PPE
must be worn at all times when handling [(Difluoromethyl)thiolbenzene:

PPE Category Specification

Eye and Face Protection Chemical safety goggles or a face shield.
Hand Protection Chemical-resistant gloves (e.g., nitrile).
Body Protection A flame-retardant lab coat.

To be used in case of inadequate ventilation or

Respiratory Protection ]
for spill response.

Safe Handling and Operational Plan

A systematic approach to handling [(Difluoromethyl)thio]lbenzene is crucial to minimize
exposure and ensure a safe laboratory environment.
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Safe Handling Workflow for [(Difluoromethyl)thiolbenzene
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Safe Handling Workflow

Experimental Protocol: Standard Handling Procedure

e Preparation:

[¢]

Ensure a calibrated fire extinguisher is readily accessible.

Work exclusively within a certified chemical fume hood.

[e]

Assemble all necessary equipment and reagents before introducing

o

[(Difluoromethyl)thio]benzene.

o

Don all required PPE as specified in the table above.
e Handling:
o Ground all equipment to prevent static discharge.

o Dispense the chemical carefully, avoiding splashing or aerosol generation.
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o Keep the container tightly sealed when not in use.

o Should any skin contact occur, immediately wash the affected area with copious amounts
of soap and water.[1]

o In case of eye contact, flush with water for a minimum of 15 minutes and seek immediate
medical attention.[1]

e Storage:
o Store in a cool, dry, and well-ventilated area away from sources of ignition.[1]
o Ensure the storage container is clearly labeled and tightly sealed.

Emergency and Disposal Plans

Preparedness for emergencies and a clear disposal pathway are critical components of safe
laboratory operations.
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Emergency Spill Response Plan

Evacuate Immediate Area Notify Lab Supervisor & EHS

Don Appropriate PPE
(including respiratory protection)

Contain the Spill
(use inert absorbent material)

Collect and Bag Waste

Decontaminate the Area

Dispose of as Hazardous Waste
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Emergency Spill Response

Experimental Protocol: Spill Cleanup
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e Immediate Actions:
o Alert all personnel in the immediate vicinity and evacuate the area.
o If the spill is significant, activate the fire alarm and contact emergency services.
o Remove all sources of ignition.

e Cleanup Procedure (for minor spills):

o

Don all appropriate PPE, including respiratory protection.
o Contain the spill using an inert absorbent material such as vermiculite or sand.

o Carefully collect the absorbed material into a designated, labeled hazardous waste
container.

o Decontaminate the spill area with a suitable solvent, followed by soap and water.

o Place all contaminated materials, including PPE, into a sealed bag for hazardous waste
disposal.

Experimental Protocol: Waste Disposal

o Collection:

o Collect all waste containing [(Difluoromethyl)thiolbenzene in a clearly labeled, sealed,
and compatible waste container.

o Do not mix with other waste streams unless compatibility has been confirmed.
e Disposal:

o Dispose of the hazardous waste through your institution's designated Environmental
Health and Safety (EHS) office.[1]

o Follow all local, state, and federal regulations for hazardous waste disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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